Cas no 705973-69-9 (14beta-Benzoyloxy-2-deacetylbaccatin VI)

14beta-Benzoyloxy-2-deacetylbaccatin VI Properties

Names and Identifiers

• 14beta-Benzoyloxy-2-deacetylbaccatin VI
• 14β-Benzoyloxy-2-deacetylbaccati
• 14β-Benzoyloxy-2-deacetylbaccatin VI
• (2α,5β,7β,9α,10β,13α,14β)-4,7,9,10,13-Pentaacetoxy-1,2-dihydroxy- 5,20-epoxytax-11-en-14-yl benzoate
• 14-Benzoyloxy-2-deacetylbaccatin VI
• A-Benzoyloxy-2-deacetylbaccatin VI
• AKOS032961603
• 7,11-Methano-1H-cyclodeca[3,4]benz[1,2-b]oxete-4,5,6,9,10,11,12,12b-octol, 2a,3,4,4a,5,6,9,10,11,12,12a,12b-dodecahydro-4a,8,13,13-tetramethyl-, 4,5,6,9,12b-pentaacetate 10-benzoate, (2aR,4S,4aS,5R,6R,9R,10S,11S,12S,12aR,12bS)-
• FS-8982
• [(1S,2S,3R,4S,7R,9S,10S,11R,12R,15R,16S)-4,9,11,12,15-pentaacetyloxy-1,2-dihydroxy-10,14,17,17-tetramethyl-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-16-yl] benzoate
• CS-0024579
• 14
• 705973-69-9
• HY-N3991
• (+)-14beta-Benzoyloxy-2-deacetylbaccatin VI
• [ "" ]
• DA-59866
• +Expand

• InChIKey： ZZJVBWJAVYPFDJ-PRWXGGKJSA-N
• Inchi： InChI=1S/C37H46O15/c1-17-26-28(49-20(4)40)31(50-21(5)41)35(9)24(47-18(2)38)15-25-36(16-46-25,52-22(6)42)29(35)30(43)37(45,34(26,7)8)32(27(17)48-19(3)39)51-33(44)23-13-11-10-12-14-23/h10-14,24-25,27-32,43,45H,15-16H2,1-9H3/t24-,25+,27+,28+,29-,30-,31-,32-,35+,36-,37-/m0/s1
• SMILES： CC1=C2[C@@]([C@@]([C@H]([C@@H]1OC(=O)C)OC(=O)c3ccccc3)([C@H]([C@@H]4[C@]5([C@H](OC5)C[C@@H]([C@]4([C@H]([C@@H]2OC(=O)C)OC(=O)C)C)OC(=O)C)OC(=O)C)O)O)(C)C

Computed Properties

• Exact Mass: 730.28400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 13
• Monoisotopic Mass: 730.28367076g/mol
• Heavy Atom Count: 52
• Complexity: 1530
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 208Ų

Experimental Properties

• LogP: 2.12760
• PSA: 207.49000
• Boiling Point: 751.4±60.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.6 mmHg at 25°C
• Flash Point: 223.9±26.4 °C
• Color/Form: Oil
• Density: 1.4±0.1 g/cm3